Cas no 1142-29-6 (4-(3-Allylthioureido)benzoic Acid)

• Product Name: 4-(3-Allylthioureido)benzoic Acid
• CAS No: 1142-29-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 97239
• Update Time: 2025-10-12

4-(3-Allylthioureido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-propenylamino)thioxomethyl]amino]-
• 4-(3-allylthioureido)benzoic acid
• 4-(prop-2-enylcarbamothioylamino)benzoic acid
• 4-[(Allylcarbamothioyl)amino]benzoic acid
• benzoic acid, 4-[[(2-propen-1-ylamino)thioxomethyl]amino]-
• 4-(3-Allylthioureido)benzoic Acid

• Inchi： 1S/C11H12N2O2S/c1-2-7-12-11(16)13-9-5-3-8(4-6-9)10(14)15/h2-6H,1,7H2,(H,14,15)(H2,12,13,16)
• InChI Key： GYUVRZXGVDBGSA-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 236.06206
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 61.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4-(3-Allylthioureido)benzoic Acid

CAS No. 1142-29-6: 4-(3-Allylthioureido)benzoic Acid

4-(3-Allylthioureido)benzoic Acid, identified by the CAS registry number 1142-29-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with an allylthiourea group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a valuable subject for research and potential applications in drug development.

The molecular structure of 4-(3-Allylthioureido)benzoic Acid consists of a benzene ring substituted with a carboxylic acid group at the para position. Attached to the benzene ring is an allylthiourea group, which introduces sulfur into the molecule and enhances its reactivity. This combination of functional groups not only influences the physical properties of the compound but also plays a crucial role in its biological activity.

Recent studies have highlighted the potential of 4-(3-Allylthioureido)benzoic Acid as a promising candidate in the development of novel therapeutic agents. Research has demonstrated that this compound exhibits significant anti-tumor activity, particularly in targeting specific cancer cells. The mechanism underlying this activity involves the compound's ability to inhibit key enzymes associated with cancer cell proliferation and survival.

In addition to its anti-tumor properties, 4-(3-Allylthioureido)benzoic Acid has shown potential in modulating inflammatory responses. Studies have indicated that this compound can suppress pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 4-(3-Allylthioureido)benzoic Acid involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. This is followed by the introduction of the allylthiourea group through a coupling reaction, which requires precise control over reaction conditions to ensure optimal yield and purity.

The physical properties of this compound, including its solubility, melting point, and stability, have been extensively studied to facilitate its application in various chemical and biological assays. For instance, its solubility in organic solvents makes it suitable for use in high-throughput screening assays aimed at identifying new drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of 4-(3-Allylthioureido)benzoic Acid. These studies suggest that the compound has favorable absorption characteristics, which further enhance its potential as a drug candidate.

In conclusion, CAS No. 1142-29-6: 4-(3-Allylthioureido)benzoic Acid represents a compelling example of how structural diversity can lead to compounds with multifaceted biological activities. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.